Cas no 211738-63-5 (1-Azabicyclo[2.2.2]octan-3-YL hexanoate)

• Product Name: 1-Azabicyclo[2.2.2]octan-3-YL hexanoate
• CAS No: 211738-63-5
• MF: C₁₃H₂₃NO₂
• MW: 225.32722401619
• CID: 2841175
• PubChem ID: 71357109
• Update Time: 2025-04-21

1-Azabicyclo[2.2.2]octan-3-YL hexanoate Chemical and Physical Properties

Names and Identifiers

• 1-AZABICYCLO[2.2.2]OCTAN-3-YL HEXANOATE
• DTXSID40781200
• 211738-63-5
• 1-Azabicyclo[2.2.2]octan-3-YL hexanoate

• Inchi： 1S/C13H23NO2/c1-2-3-4-5-13(15)16-12-10-14-8-6-11(12)7-9-14/h11-12H,2-10H2,1H3
• InChI Key： IMPQJFMNBDVITE-UHFFFAOYSA-N
• SMILES： O(C(CCCCC)=O)C1CN2CCC1CC2

Computed Properties

• Exact Mass: 225.172878976Da
• Monoisotopic Mass: 225.172878976Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų